Cas no 150517-43-4 (3-Isoxazolecarboxamide, N-[(2,6-difluorophenyl)methyl]-5-methyl-)

• Product Name: 3-Isoxazolecarboxamide, N-[(2,6-difluorophenyl)methyl]-5-methyl-
• CAS No: 150517-43-4
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 1322624
• PubChem ID: 86167047
• Update Time: 2025-04-20

3-Isoxazolecarboxamide, N-[(2,6-difluorophenyl)methyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide, N-[(2,6-difluorophenyl)methyl]-5-methyl-
• N-[(2,6-Difluorophenyl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• AKOS039269263
• 150517-43-4

• Inchi： 1S/C12H10F2N2O2/c1-7-5-11(16-18-7)12(17)15-6-8-9(13)3-2-4-10(8)14/h2-5H,6H2,1H3,(H,15,17)
• InChI Key： RIYSEJLTOVGIJV-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CNC(C1C=C(C)ON=1)=O)F

Computed Properties

• Exact Mass: 252.0711
• Monoisotopic Mass: 252.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13